Cas no 1803966-39-3 (2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1803966-39-3
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4814945
• Update Time: 2025-05-24

2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-6-4(13)3-14-5(2-9)7(6)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： LUDMNEWGXDPWTA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CF)C(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4

Additional information on 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803966-39-3)

2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, identified by its CAS number 1803966-39-3, is a pyridine derivative characterized by the presence of multiple fluorinated and iodinated substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine consists of a pyridine core substituted with a fluoromethyl group at the 2-position, an iodo group at the 5-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 3-position. This arrangement of functional groups makes it an attractive intermediate for synthesizing a wide range of biologically active molecules. The presence of fluorine atoms, in particular, is well-known for enhancing metabolic stability, lipophilicity, and binding affinity in drug candidates.

In recent years, there has been a growing interest in developing novel compounds with fluorine-containing moieties due to their favorable pharmacokinetic properties. The fluoromethyl group in this compound can serve as a handle for further functionalization, enabling the synthesis of more complex structures. Additionally, the iodo group provides a versatile site for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in medicinal chemistry to construct carbon-carbon bonds.

The methoxy and trifluoromethoxy groups contribute to the overall electronic properties of the molecule, influencing its reactivity and interactions with biological targets. The electron-withdrawing nature of the trifluoromethoxy group can enhance the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack. This feature is particularly useful in designing molecules that require specific interactions with biological receptors.

One of the most compelling aspects of 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine is its potential application in drug discovery. Pyridine derivatives are among the most frequently encountered scaffolds in approved drugs, owing to their ability to interact with various biological targets. The combination of fluorine and iodine substituents in this compound suggests that it could be used to develop novel therapeutic agents with improved efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. For instance, compounds containing fluoromethyl groups have been shown to exhibit enhanced binding affinities to protein targets due to their ability to form strong hydrogen bonds and hydrophobic interactions. Similarly, iodo substituents have been utilized in the development of kinase inhibitors, where they serve as anchors for coordination with metal ions or as platforms for further derivatization via cross-coupling reactions.

The agrochemical industry has also benefited from the use of fluorinated pyridines. These compounds often exhibit improved stability against environmental degradation and enhanced activity against pests and pathogens. The structural features of 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine make it a promising candidate for designing new agrochemicals that meet the growing demand for sustainable and effective crop protection solutions.

In terms of synthetic methodologies, this compound can be synthesized through multi-step processes that involve functional group transformations such as halogenation, methylation, and fluorination. Advanced synthetic techniques, including transition-metal-catalyzed reactions and flow chemistry, can be employed to optimize yield and purity. The availability of high-quality starting materials and reagents is crucial for ensuring the success of these synthetic routes.

The chemical properties of 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine also make it suitable for use in material science applications. Fluorinated compounds are known for their unique electronic properties, which can be exploited in the development of organic semiconductors, liquid crystals, and other advanced materials. The presence of multiple substituents on the pyridine ring provides opportunities for tuning these properties through structural modifications.

From a regulatory perspective, compounds like 2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine must undergo rigorous testing to ensure their safety and efficacy before they can be commercialized. This includes preclinical studies to assess their pharmacological activity, pharmacokinetics, and potential toxicities. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines that must be followed during these processes.

The future prospects for this compound are promising, given its diverse range of potential applications. Ongoing research efforts are focused on exploring new synthetic routes that improve efficiency and scalability while maintaining high purity standards. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to drive innovation in this field.

In conclusion,2-(Fluoromethyl)-5-iodo-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1803966-39-3) represents a significant advancement in organic chemistry with far-reaching implications for pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable building block for developing novel biologically active molecules that address unmet medical needs while meeting environmental sustainability requirements.